Cas no 40519-87-7 (5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester)

• Product Name: 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
• CAS No: 40519-87-7
• MF: C₉H₇N₃O₅S
• MW: 269.233980417252
• CID: 331990
• PubChem ID: 241622
• Update Time: 2025-04-19

5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
• ethyl 2-nitro-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• ethyl 8-nitro-2-oxo-7-thia-1,5-diazabicyclo[4.3.0]nona-3,5,8-triene-3- carboxylate
• 2-nitro-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester
• AC1L67RB
• AC1Q1WQO
• AG-K-97062
• AR-1I8536
• CTK4I3267
• ethyl 2-nitro-5-oxo-5h-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• NSC49241
• 40519-87-7
• DTXSID40287151
• NSC-49241

• Inchi： 1S/C9H7N3O5S/c1-2-17-8(14)5-3-10-9-11(7(5)13)4-6(18-9)12(15)16/h3-4H,2H2,1H3
• InChI Key： BYXJCJUWRWDKJW-UHFFFAOYSA-N
• SMILES： S1C(=CN2C(C(C(=O)OCC)=CN=C12)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.01071
• Monoisotopic Mass: 269.01064151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 102.11
• LogP: 1.36410